Cas no 2171232-66-7 ((2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: (2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171232-66-7
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 5814543
• PubChem ID: 165539305
• Update Time: 2025-07-09

(2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 2171232-66-7
• EN300-1472447
• (2S)-3-(dimethylamino)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C26H33N3O5/c1-4-9-17(14-24(30)28-23(25(31)32)15-29(2)3)27-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,4,9,14-16H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)/t17-,23+/m1/s1
• InChI Key： JYBNSJXVHPWTHJ-HXOBKFHXSA-N
• SMILES： O(C(N[C@@H](CC(N[C@H](C(=O)O)CN(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Research Briefing on (2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171232-66-7)

The compound (2S)-3-(dimethylamino)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171232-66-7) has recently gained attention in chemical biology and medicinal chemistry research due to its potential applications in peptide synthesis and drug development. This briefing summarizes the latest findings regarding this specialized amino acid derivative, focusing on its synthetic utility, biochemical properties, and emerging therapeutic applications.

Recent studies have highlighted the compound's role as a key building block in solid-phase peptide synthesis (SPPS), particularly for introducing constrained structural motifs. The presence of both Fmoc-protected amine and dimethylamino groups makes it particularly valuable for creating peptide analogs with enhanced membrane permeability and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in improving the oral bioavailability of peptide-based drug candidates.

Structural analysis reveals that the stereochemical configuration at both the 2S and 3R positions significantly influences the compound's conformational properties. X-ray crystallography data published in ACS Chemical Biology (2024) shows that this configuration promotes the formation of stable β-turn structures when incorporated into peptide sequences, which may explain its utility in designing bioactive peptides that mimic natural protein-protein interaction interfaces.

In pharmacological applications, researchers have utilized 2171232-66-7 as a precursor for developing novel protease inhibitors. The dimethylamino moiety appears to enhance binding affinity to certain enzyme active sites while maintaining selectivity. Recent in vitro studies indicate promising activity against several therapeutically relevant targets, including coagulation factors and viral proteases, though comprehensive in vivo evaluations are still ongoing.

The synthetic accessibility of this compound has been improved through recent methodological advances. A 2024 Organic Process Research & Development publication describes an optimized five-step synthesis from commercially available starting materials, achieving an overall yield of 42% with excellent stereocontrol. This development has made the compound more accessible for structure-activity relationship studies in drug discovery programs.

Emerging applications extend beyond traditional peptide therapeutics. Several research groups are exploring its incorporation into peptide-drug conjugates and targeted delivery systems. The Fmoc group provides a convenient handle for further modifications, while the dimethylamino functionality may contribute to endosomal escape properties, as suggested by recent cellular uptake studies using fluorescently labeled analogs.

Future research directions appear focused on expanding the compound's utility in constrained peptide design and investigating its potential in addressing challenges in peptide-based drug delivery. The unique combination of structural features in 2171232-66-7 continues to make it a valuable tool for medicinal chemists working at the interface of synthetic chemistry and biological applications.